Cas no 40682-54-0 (N-Benzylideneglycine Ethyl Ester)

• Product Name: N-Benzylideneglycine Ethyl Ester
• CAS No: 40682-54-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00206541
• CID: 327075
• PubChem ID: 357745
• Update Time: 2025-05-23

N-Benzylideneglycine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(phenylmethylene)-, ethyl ester
• N-Benzylideneglycine Ethyl Ester
• ([1-PHENYL-METH-(E)-YLIDENE]-AMINO)-ACETIC ACID ETHYL ESTER
• ethyl 2-(benzylideneamino)acetate
• benzylideneglycine ethyl ester
• Ethyl N-Benzylideneglycinate
• PRQUMJAKVLLZHP-XYOKQWHBSA-N
• ethyl 2-[(phenylmethylidene)amino]ethanoate
• Benzaldehyde Carbethoxymethylimine
• NSC-617266
• A825233
• Ethyl N-(phenylmethylene)glycinate
• ethyl 2-[(phenylmethylidene)amino]acetate
• CS-0112225
• SCHEMBL1973579
• AKOS006275485
• (E)-N-phenylmethyleneglycine ethyl ester
• PRQUMJAKVLLZHP-UHFFFAOYSA-N
• AS-76447
• DTXSID30326806
• ETHYL 2-[(E)-(PHENYLMETHYLIDENE)AMINO]ACETATE
• Benzylidene Glycine Ethyl Ester
• D77067
• NSC617266
• FT-0658493
• SCHEMBL1973580
• 2-[(phenylmethylene)amino]acetic acid ethyl ester
• Glycine ethyl ester-benzylimine
• AB04772
• Glycine, N-(phenylmethylene)-, ethyl ester
• 40682-54-0
• (E)-ethyl 2-(benzylideneamino)acetate
• (E)-ethyl2-(benzylideneamino)acetate
• MFCD00206541
• 133038-44-5
• AM806099
• DA-06070

• MDL： MFCD00206541
• Inchi： 1S/C11H13NO2/c1-2-14-11(13)9-12-8-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3/b12-8+
• InChI Key： PRQUMJAKVLLZHP-XYOKQWHBSA-N
• SMILES： O(C(C/N=C/C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ethyl Acetate
• PSA: 38.66000
• LogP: 1.66860

N-Benzylideneglycine Ethyl Ester Security Information

• Storage Condition：(BD222767)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Benzylideneglycine Ethyl Ester

Recent Advances in N-Benzylideneglycine Ethyl Ester (CAS: 40682-54-0) Research and Applications in Chemical Biology and Medicine

N-Benzylideneglycine Ethyl Ester (CAS: 40682-54-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block for more complex molecules and its potential biological activities. Recent studies have explored its role in the synthesis of peptidomimetics, enzyme inhibitors, and other bioactive compounds. This research brief aims to summarize the latest findings regarding the synthesis, characterization, and biological evaluation of N-Benzylideneglycine Ethyl Ester and its derivatives.

One of the key areas of research involving N-Benzylideneglycine Ethyl Ester is its utility in the synthesis of Schiff base derivatives, which are known for their diverse pharmacological properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that Schiff base derivatives of N-Benzylideneglycine Ethyl Ester exhibit notable antimicrobial and anti-inflammatory activities. The study employed a combination of spectroscopic techniques (NMR, IR, and mass spectrometry) to characterize the synthesized compounds, followed by in vitro assays to evaluate their biological efficacy. The results indicated that certain derivatives showed promising activity against Gram-positive bacteria and reduced inflammation in cell-based models.

In addition to its antimicrobial properties, N-Benzylideneglycine Ethyl Ester has been investigated for its potential as a precursor in the development of enzyme inhibitors. A recent preprint on *bioRxiv* highlighted its use in the design of novel inhibitors targeting proteases involved in viral replication. The researchers utilized molecular docking and kinetic assays to identify derivatives of N-Benzylideneglycine Ethyl Ester that could bind effectively to the active sites of these enzymes. Preliminary data suggested that these inhibitors could disrupt viral protein processing, offering a potential avenue for antiviral drug development.

Another notable advancement is the application of N-Benzylideneglycine Ethyl Ester in peptide chemistry. A 2024 study in *Organic & Biomolecular Chemistry* reported its use as a key intermediate in the solid-phase synthesis of modified peptides with enhanced stability and bioactivity. The study emphasized the compound's role in introducing non-natural amino acid residues into peptide sequences, which could improve their pharmacokinetic properties. This approach has significant implications for the development of peptide-based therapeutics, particularly in oncology and metabolic disorders.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of N-Benzylideneglycine Ethyl Ester derivatives. A review article in *Chemical Reviews* (2023) pointed out the need for greener synthetic methodologies to reduce the environmental impact of large-scale production. Recent efforts have focused on catalytic processes and solvent-free reactions to address these concerns, with some success in improving yield and purity.

In conclusion, N-Benzylideneglycine Ethyl Ester (CAS: 40682-54-0) continues to be a valuable compound in chemical biology and medicinal research. Its versatility in synthesizing bioactive molecules, coupled with emerging applications in drug discovery, underscores its importance in the field. Future research should focus on expanding its therapeutic potential while addressing synthetic and environmental challenges to facilitate its transition from the lab to clinical applications.